![molecular formula C48H75NO17 B1258858 3-O-[beta-D-xylopyranosyl(1->2)-alpha-L-arabinopyranosyl(1->6)]-2-acetamido-2-deoxy-beta-D-glucopyranosyl acacic acid lactone](/img/structure/B1258858.png)
3-O-[beta-D-xylopyranosyl(1->2)-alpha-L-arabinopyranosyl(1->6)]-2-acetamido-2-deoxy-beta-D-glucopyranosyl acacic acid lactone
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Overview
Description
3-O-[beta-D-xylopyranosyl(1->2)-alpha-L-arabinopyranosyl(1->6)]-2-acetamido-2-deoxy-beta-D-glucopyranosyl acacic acid lactone is a triterpenoid saponin. It has a role as a metabolite.
Scientific Research Applications
Cytotoxicity and Antitumor Properties
A significant application of this compound lies in its potential cytotoxicity and antitumor effects. Several studies have identified its cytotoxic properties against various cell lines. For instance, Melek et al. (2007) reported that saponins containing this compound exhibited cytotoxicity against the HEPG2 cell line. Similarly, Zhang et al. (2011) found that related compounds showed cytotoxicity against human head and neck squamous cells and melanoma cells. These findings suggest potential applications in cancer research and therapy (Melek, Miyase, Ghaly, & Nabil, 2007), (Zhang, Samadi, Rao, Cohen, & Timmermann, 2011).
Saponin Isolation and Characterization
Another research area focuses on the isolation and characterization of saponins containing this compound. Studies by Garai and Mahato (1997) and Pal et al. (1995) have successfully isolated and elucidated the structures of saponins from different plant sources, revealing insights into the chemical nature and potential applications of these compounds (Garai & Mahato, 1997), (Pal, Achari, Yoshikawa, & Arihara, 1995).
Synthesis and Chemical Transformations
Research also extends to the synthesis and chemical transformations of glycosylated compounds. Urge et al. (1992) worked on creating derivatives that could be used in the synthesis of biologically active glycopeptides, highlighting the compound's role in the development of synthetic methodologies (Urge, Otvos, Lang, Wroblewski, Laczko, & Hollosi, 1992).
Structural Studies and Novel Compound Isolation
Research also focuses on structural studies and the isolation of novel compounds. Miyase et al. (2010) isolated triterpene glycosides and characterized their structures using NMR techniques, contributing to the understanding of the chemical diversity of these compounds (Miyase, Melek, Ghaly, Warashina, el-Kady, & Nabil, 2010).
Properties
Molecular Formula |
C48H75NO17 |
---|---|
Molecular Weight |
938.1 g/mol |
IUPAC Name |
N-[(2R,3R,4R,5S,6R)-6-[[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxymethyl]-4,5-dihydroxy-2-[[(1R,2R,4S,5R,8R,10S,13R,14R,18S,21S)-2-hydroxy-4,5,9,9,13,20,20-heptamethyl-23-oxo-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracos-16-en-10-yl]oxy]oxan-3-yl]acetamide |
InChI |
InChI=1S/C48H75NO17/c1-21(50)49-32-36(57)35(56)26(20-62-41-38(34(55)25(52)19-61-41)66-40-37(58)33(54)24(51)18-60-40)63-39(32)64-30-12-13-45(6)27(44(30,4)5)11-14-46(7)28(45)10-9-22-23-15-43(2,3)31-17-48(23,42(59)65-31)29(53)16-47(22,46)8/h9,23-41,51-58H,10-20H2,1-8H3,(H,49,50)/t23-,24+,25-,26+,27-,28+,29+,30-,31-,32+,33-,34-,35+,36+,37+,38+,39-,40-,41-,45-,46+,47+,48+/m0/s1 |
InChI Key |
HCPJVMUCDGEUPL-PYRSKJNPSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H]2CC[C@]3([C@H](C2(C)C)CC[C@@]4([C@@H]3CC=C5[C@]4(C[C@H]([C@]67[C@H]5CC([C@H](C6)OC7=O)(C)C)O)C)C)C)CO[C@H]8[C@@H]([C@H]([C@H](CO8)O)O)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)O)O |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC2CCC3(C(C2(C)C)CCC4(C3CC=C5C4(CC(C67C5CC(C(C6)OC7=O)(C)C)O)C)C)C)COC8C(C(C(CO8)O)O)OC9C(C(C(CO9)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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